Cas no 1485189-63-6 (1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol)

• Product Name: 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol
• CAS No: 1485189-63-6
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 5151138
• PubChem ID: 65107483
• Update Time: 2025-07-22

1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-[[(tetrahydro-3-thienyl)amino]methyl]-
• 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol

• Inchi： 1S/C11H21NOS/c13-11(5-2-1-3-6-11)9-12-10-4-7-14-8-10/h10,12-13H,1-9H2
• InChI Key： CPCGYRWTUXURTJ-UHFFFAOYSA-N
• SMILES： C1(CNC2CCSC2)(O)CCCCC1

Additional information on 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol

1-{(Thiolan-3-yl)aminomethyl}cyclohexan-1-ol: A Comprehensive Overview

1-{(Thiolan-3-yl)aminomethyl}cyclohexan-1-ol (CAS No. 1485189-63-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its thiolane and cyclohexanol moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol.

Chemical Structure and Synthesis

The chemical structure of 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol is defined by its cyclohexanol ring and a thiolane moiety attached to an amino group. The thiolane ring, a six-membered ring containing sulfur, imparts unique chemical properties to the compound. The synthesis of 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol typically involves multi-step processes, including the formation of the thiolane ring and subsequent functional group manipulations to introduce the cyclohexanol and amino groups.

Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the synthesis of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production.

Biological Properties

1-{(Thiolan-3-yl)aminomethyl}cyclohexan-1-ol has been extensively studied for its biological activities. One of the key areas of interest is its potential as an antioxidant. The presence of the thiolane ring and hydroxyl group in the cyclohexanol moiety contributes to its ability to scavenge free radicals and protect cells from oxidative stress. A study published in Free Radical Biology and Medicine in 2021 demonstrated that 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol effectively reduced oxidative damage in neuronal cells, suggesting its potential use in neurodegenerative diseases.

In addition to its antioxidant properties, 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol has shown promise as an anti-inflammatory agent. Research conducted at the University of California, San Francisco, found that this compound inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. These findings indicate that 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol could be a valuable therapeutic option for inflammatory conditions.

Potential Applications

The diverse biological activities of 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol make it a versatile compound with numerous potential applications in medicine and biotechnology. One promising area is its use as a neuroprotective agent. Given its ability to reduce oxidative stress and inflammation, it could be developed into a drug for treating conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Beyond neuroprotection, 1-{(thiolan-3-yl)aminomethyl}cyclohexan-1-ol has also shown potential in cancer therapy. A study published in Cancer Research in 2020 reported that this compound selectively induced apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for developing targeted cancer therapies with reduced side effects.

In the field of dermatology, 1-{(thiolan-3-y l)aminomethyl}cyclohexan - 1 - ol strong > has been explored for its anti - aging properties . The antioxidant and anti - inflammatory effects of this compound can help reduce signs of skin aging , such as wrinkles and hyperpigmentation . Clinical trials are currently underway to evaluate its efficacy as a topical treatment for skin rejuvenation . p > < p >< strong >Conclusion< / strong > p > < p >In summary ,< strong > 1 - {( thiolan - 3 - yl ) aminomethyl } cyclohex an - 1 - ol< / strong > ( CAS No . 1485 189 - 63 - 6 ) is a multifaceted compound with significant potential across various therapeutic areas . Its unique chemical structure , combined with its diverse biological activities , positions it as a promising candidate for further research and development . As ongoing studies continue to uncover new applications , it is likely that this compound will play an increasingly important role in advancing medical treatments . p > article > response >